Cas no 2167077-00-9 (1-(5-bromopyrimidin-2-yl)prop-2-en-1-one)

• Product Name: 1-(5-bromopyrimidin-2-yl)prop-2-en-1-one
• CAS No: 2167077-00-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 6195666
• PubChem ID: 165753428
• Update Time: 2025-08-03

1-(5-bromopyrimidin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)prop-2-en-1-one
• 2167077-00-9
• EN300-1928277

• Inchi： 1S/C7H5BrN2O/c1-2-6(11)7-9-3-5(8)4-10-7/h2-4H,1H2
• InChI Key： WGNVJOZJDRMLES-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C=C)=O)=NC=1

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų